N-(4-bromophenyl)-2,6-dimethyl-4-pyrimidinamine

• IUPAC Name: N-(4-bromophenyl)-2,6-dimethylpyrimidin-4-amine
• InChI: InChI=1S/C12H12BrN3/c1-8-7-12(15-9(2)14-8)16-11-5-3-10(13)4-6-11/h3-7H,1-2H3,(H,14,15,16)
• InChI Key: WYIOZBKPSMRKNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)NC2=CC=C(C=C2)Br
• Molecular Formula: C12H12BrN3
• Molecular Weight: 278.15 g/mol

Description

N-(4-bromophenyl)-2,6-dimethyl-4-pyrimidinamine, also known as 4-Bromo-2,6-dimethyl-N-(pyrimidin-4-yl)aniline, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine. This compound is a pyrimidine derivative and has a molecular formula of C14H14BrN3. The purpose of

Scientific Research Applications

N-(4-bromophenyl)-2,6-dimethyl-4-pyrimidinamine has been extensively studied for its potential applications in the field of medicine. This compound has been reported to have anti-tumor, anti-inflammatory, and anti-viral properties. It has also been studied for its potential use as a therapeutic agent for the treatment of various diseases such as cancer, arthritis, and viral infections.

Mechanism of Action

The mechanism of action of N-(4-bromophenyl)-2,6-dimethyl-4-pyrimidinamine is not fully understood. However, it has been reported that this compound inhibits the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been reported to inhibit the production of pro-inflammatory cytokines and chemokines that are involved in the inflammatory response.
Biochemical and Physiological Effects:
N-(4-bromophenyl)-2,6-dimethyl-4-pyrimidinamine has been reported to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit their proliferation. It has also been reported to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. In addition, this compound has been shown to have anti-viral activity by inhibiting the replication of certain viruses.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-bromophenyl)-2,6-dimethyl-4-pyrimidinamine in lab experiments are its potential anti-tumor, anti-inflammatory, and anti-viral properties. This compound has been extensively studied and has been reported to have promising results in preclinical studies. However, the limitations of using this compound in lab experiments are its potential toxicity and lack of specificity. Further studies are needed to fully understand the safety and efficacy of this compound.

Future Directions

There are several future directions for the study of N-(4-bromophenyl)-2,6-dimethyl-4-pyrimidinamine. One direction is to further investigate the mechanism of action of this compound and its potential use as a therapeutic agent for the treatment of cancer, arthritis, and viral infections. Another direction is to study the safety and efficacy of this compound in clinical trials. In addition, further studies are needed to optimize the synthesis method of N-(4-bromophenyl)-2,6-dimethyl-4-pyrimidinamine and to develop more specific analogs of this compound for improved therapeutic effects.